Cas no 890982-85-1 (2-({3-[(2-Ethylbutanoyl)amino]benzoyl}amino)benzoic acid)

• Product Name: 2-({3-[(2-Ethylbutanoyl)amino]benzoyl}amino)benzoic acid
• CAS No: 890982-85-1
• MF: C₂₀H₂₂N₂O₄
• MW: 354.399685382843
• CID: 4718691
• Update Time: 2025-06-09

2-({3-[(2-Ethylbutanoyl)amino]benzoyl}amino)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-({3-[(2-ethylbutanoyl)amino]benzoyl}amino)benzoic acid
• 2-(3-(2-Ethylbutanamido)benzamido)benzoic acid
• 2-[3-(2-ethylbutanamido)benzamido]benzoic acid
• 2-((3-[(2-Ethylbutanoyl)amino]benzoyl)amino)benzoic acid
• STK288094
• ST50666853
• R9538
• 2-({3-[(2-Ethylbutanoyl)amino]benzoyl}amino)-benzoic acid
• 2-{[3-(2-ethylbutanoylamino)phenyl]carbonylamino}benzoic acid
• 2-[({3-[(2-ethylbutanoyl)amino]phenyl}carbonyl)amino
• 2-({3-[(2-Ethylbutanoyl)amino]benzoyl}amino)benzoic acid

• Inchi： 1S/C20H22N2O4/c1-3-13(4-2)18(23)21-15-9-7-8-14(12-15)19(24)22-17-11-6-5-10-16(17)20(25)26/h5-13H,3-4H2,1-2H3,(H,21,23)(H,22,24)(H,25,26)
• InChI Key： FQXOFVRLWNHDCK-UHFFFAOYSA-N
• SMILES： O=C(C(CC)CC)NC1C=CC=C(C(NC2C=CC=CC=2C(=O)O)=O)C=1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 504
• Topological Polar Surface Area: 95.5

2-({3-[(2-Ethylbutanoyl)amino]benzoyl}amino)benzoic acid Security Information

• HazardClass：IRRITANT

Additional information on 2-({3-[(2-Ethylbutanoyl)amino]benzoyl}amino)benzoic acid

Introduction to 2-({3-[(2-Ethylbutanoyl)amino]benzoyl}amino)benzoic Acid (CAS No. 890982-85-1)

2-({3-[(2-Ethylbutanoyl)amino]benzoyl}amino)benzoic acid, identified by its CAS number 890982-85-1, is a complex organic compound that has garnered significant attention in the field of chemical and biomedical research. This compound belongs to a class of molecules known for their diverse pharmacological properties, making it a subject of extensive study in drug discovery and development. The structural complexity of this molecule, characterized by multiple functional groups, contributes to its potential applications in various therapeutic areas.

The molecular structure of 2-({3-[(2-Ethylbutanoyl)amino]benzoyl}amino)benzoic acid consists of a benzoic acid core substituted with amino and benzoyl groups. The presence of the 2-Ethylbutanoyl moiety in the 3-position of the benzene ring introduces a unique set of chemical interactions that can influence its biological activity. This structural feature has been the focus of numerous studies aimed at understanding its mechanism of action and potential therapeutic benefits.

In recent years, there has been a growing interest in the development of novel compounds that can modulate inflammatory pathways and immune responses. 2-({3-[(2-Ethylbutanoyl)amino]benzoyl}amino)benzoic acid has emerged as a promising candidate in this context. Preclinical studies have demonstrated its ability to interact with various cellular receptors and enzymes, suggesting potential applications in the treatment of chronic inflammatory diseases, autoimmune disorders, and even certain types of cancer.

One of the most intriguing aspects of this compound is its dual functionality. The benzoic acid moiety is well-known for its antimicrobial and anti-inflammatory properties, while the amino and benzoyl groups enhance its solubility and bioavailability. These characteristics make it an attractive candidate for formulating new drugs that can be administered orally or topically. Furthermore, the structural flexibility of this molecule allows for further modifications, enabling researchers to fine-tune its pharmacological profile to target specific diseases more effectively.

The synthesis of 2-({3-[(2-Ethylbutanoyl)amino]benzoyl}amino)benzoic acid presents both challenges and opportunities. The multi-step synthesis process requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to achieve the desired molecular structure efficiently. These methods not only improve the overall yield but also minimize the formation of by-products, making the process more sustainable and environmentally friendly.

In terms of biological activity, 2-({3-[(2-Ethylbutanoyl)amino]benzoyl}amino)benzoic acid has shown promising results in preclinical models. Studies have indicated that it can inhibit the activity of key enzymes involved in inflammation, such as COX-2 and LOX-5. Additionally, it has demonstrated the ability to modulate immune cell signaling pathways, suggesting potential applications in immunomodulatory therapies. These findings have prompted researchers to explore its use in treating conditions where excessive inflammation plays a significant role.

The pharmacokinetic properties of this compound are also worth mentioning. Its moderate solubility in water and lipids allows for versatile administration routes, including oral tablets, injectables, and topical creams. Furthermore, preliminary studies suggest that it has a reasonable bioavailability and stability under physiological conditions, which are crucial factors for any therapeutic agent. These characteristics make it a viable candidate for further clinical development.

The future direction of research on 2-({3-[(2-Ethylbutanoyl)amino]benzoyl}amino)benzoic acid includes exploring its potential synergistic effects when combined with other therapeutic agents. Combination therapies have become increasingly important in modern medicine, particularly in oncology and chronic disease management. By understanding how this compound interacts with other drugs, researchers can develop more effective treatment regimens that target multiple pathways simultaneously.

Ethical considerations are also paramount in the development of new pharmaceuticals. Ensuring that clinical trials are conducted responsibly and with strict adherence to regulatory standards is essential for both safety and efficacy. The growing body of evidence supporting the potential benefits of 2-({3-[(2-Ethylbutanoyl)amino]benzoyl}amino)benzoic acid provides a strong foundation for conducting well-designed clinical trials that will further validate its therapeutic potential.

In conclusion, 2-({3-[(2-Ethylbutanoyl)amino]benzoyl}amino)benzoic acid (CAS No. 890982-85-1) represents a significant advancement in chemical biomedical research. Its unique structure, promising biological activity, and favorable pharmacokinetic properties make it a compelling candidate for further development into new therapeutic agents. As research continues to uncover new applications for this compound, it holds great promise for improving patient outcomes in various medical conditions.